o-Cresol

• CAS: 95-48-7
• Synonyms: 2-cresol; 2-cresol, ammonium salt; 2-cresol, potassium salt; 2-cresol, sodium salt; 2-methylphenol; o-cresol; ortho-cresol
• Molecular Formula: C7H8O; C7H8O; CH3C6H4OH
• Molecular Weight: 108.14 g/mol
• SMILES: CC1=CC=CC=C1O
• InChI: InChI=1S/C7H8O/c1-6-4-2-3-5-7(6)8/h2-5,8H,1H3
• InChIKey: QWVGKYWNOKOFNN-UHFFFAOYSA-N
• Appearance: Solid powder
• Solubility: less than 1 mg/mL at 66 °F (NTP, 1992); In water, 2.59X10+4 mg/L at 25 °C; Soluble in about 40 parts water.; Miscible with ethanol, chloroform and ether. Soluble in solution of the fixed alkali hydroxides.; Miscible with acetone, benzene and carbon tetrachloride; Soluble in vegetable oils; 25.9 mg/mL at 25 °C; Solubility in water, g/100ml at 25 °C: 2.5 (moderate); soluble in water; very soluble (in ethanol); 2%

o-Cresol (2-methylphenol) is the mandatory ortho-isomer for MCPA herbicide, DNOC insecticide, and PPO engineering plastic. Only the ortho-methyl position delivers the steric and electronic environment required for regioselective nitration, chlorination, and catalytic methylation. Substituting m- or p-cresol yields inactive molecules and costly purification failures. Secure high-purity o-Cresol to guarantee reaction specificity and process yield.

o-Cresol (CAS 95-48-7): A Critical Ortho-Methylphenol Isomer for Selective Synthesis and High-Purity Procurement

o-Cresol (2-methylphenol, CAS 95-48-7) is a monomethyl derivative of phenol, distinguished from its meta- and para- isomers by the ortho-position of its methyl group [1]. This positional isomerism, while subtle, dictates critical differences in physical properties, chemical reactivity, and industrial utility that are non-negotiable for end-use applications. As a solid at room temperature with a melting point of 29–31 °C and a boiling point of 191 °C [2], o-cresol serves as an indispensable intermediate in the synthesis of specific agrochemicals, pharmaceuticals, and polymer additives, where the use of m- or p-cresol is chemically or economically inviable.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 335, o-Cresol. Retrieved April 2026. View Source
• [2] ScienceDirect Topics. Ortho-Cresol. In: Pharmacology, Toxicology and Pharmaceutical Science. Elsevier B.V. View Source

Why Procuring Mixed Cresols or m/p-Isomers Cannot Replace High-Purity o-Cresol

Generic substitution of o-cresol with mixed cresol feedstocks or alternative isomers (m-cresol, p-cresol) is fundamentally precluded by the strict positional requirements of downstream chemical transformations. The ortho-methyl group creates a unique steric and electronic environment that governs both the selectivity of electrophilic aromatic substitution reactions and the properties of the final derivative [1]. For instance, the industrial synthesis of the herbicide MCPA or the insecticide DNOC is chemically specific to the ortho-isomer; starting from m- or p-cresol would yield a different, inactive molecule [2]. Furthermore, differences in vapor pressure and boiling point between isomers [3] are not merely academic; they are actively exploited for purification, but also mean that a mixed isomer feed will have an unpredictable and detrimental impact on reaction kinetics and product purity in processes optimized for pure o-cresol.

• [1] Encyclopaedia Britannica. Cresol. In: Britannica Academic. Retrieved April 2026. View Source
• [2] ScienceDirect Topics. Ortho-Cresol. In: Pharmacology, Toxicology and Pharmaceutical Science. Elsevier B.V. View Source
• [3] Centers for Disease Control and Prevention (CDC). NIOSH Pocket Guide to Chemical Hazards - Cresol (o, m, p isomers). Retrieved April 2026. View Source

o-Cresol's Quantifiable Differentiation: A Comparative Evidence Guide for Scientific Selection

Distillation-Based Separation: Leveraging a ~10 °C Boiling Point Advantage over m- and p-Cresol

A key differentiator for o-cresol (CAS 95-48-7) is its significantly lower boiling point compared to its meta- and para- isomers. This difference enables its isolation from mixed cresol streams via fractional distillation, a feat that is impractical for separating the other isomers due to their nearly identical boiling points [1]. This property is not just a physical constant; it's the primary industrial lever for producing high-purity o-cresol [2].

Evidence Dimension	Boiling Point at Atmospheric Pressure
Target Compound Data	191 °C for o-cresol [1]
Comparator Or Baseline	202 °C for m-cresol; 201.9 °C for p-cresol [1]
Quantified Difference	Approximately 10 °C lower than m- and p-cresol isomers [2]
Conditions	Standard atmospheric pressure (101.3 kPa)

Why This Matters

This ~10 °C boiling point differential is the thermodynamic basis for the industrial-scale separation and purification of o-cresol, enabling procurement of high-purity material essential for downstream synthetic fidelity.

• [1] ScienceDirect Topics. Ortho-Cresol. In: Pharmacology, Toxicology and Pharmaceutical Science. Elsevier B.V. View Source
• [2] Organotin.org. Chemical and Physical Property Data for o-Cresol (CAS 95-48-7). Published May 7, 2024. View Source

Zeolite-Catalyzed Transformation: Superior Disproportionation Selectivity of o-Cresol vs. m- and p-Isomers

In a comparative study of cresol transformation over USHY and HZSM-5 zeolites, o-cresol exhibited a unique reactivity profile. While the turnover number (TON) for p-, m-, and o-cresol on HZSM-5 followed a 7:4:1 ratio, respectively [1], o-cresol consistently demonstrated the highest selectivity for the bimolecular disproportionation pathway across both catalysts [2]. This behavior is attributed to the rapid formation of a benzylic carbocation intermediate, a reaction pathway that is sterically favored for the ortho-isomer [2].

Evidence Dimension	Relative Reactivity (Turnover Number) on HZSM-5 Zeolite
Target Compound Data	Relative TON for o-cresol = 1 [1]
Comparator Or Baseline	Relative TON for m-cresol = 4; Relative TON for p-cresol = 7 [1]
Quantified Difference	o-cresol is 7-fold less reactive than p-cresol and 4-fold less reactive than m-cresol on HZSM-5 [1]
Conditions	Flow reactor, 380 °C, atmospheric pressure

Why This Matters

This distinct catalytic behavior dictates that processes designed for o-cresol conversion, particularly those leveraging disproportionation pathways, cannot be substituted with m- or p-cresol without fundamentally altering reaction kinetics and product distribution.

• [1] L. E. Manzer, G. P. Hagen. Comparison of Cresol Transformation on USHY and HZSM-5. Journal of Catalysis, 2000, 195(2), 279-286. View Source
• [2] L. E. Manzer, G. P. Hagen. Comparison of Cresol Transformation on USHY and HZSM-5. Journal of Catalysis, 2000, 195(2), 279-286. View Source

High Ortho-Selectivity (100%) in Phenol Methylation for o-Cresol and 2,6-Xylenol Production

The industrial production of o-cresol itself often relies on the ortho-selective methylation of phenol. A study on copper manganese mixed-oxide spinel catalysts demonstrated a remarkable 100% ortho-selectivity for the combined production of o-cresol and 2,6-xylenol over a Cu0.25Mn2.75O4 catalyst at 673 K [1]. This level of regioselectivity is a hallmark of processes tuned for the ortho-isomer and underscores its unique synthetic accessibility from a common phenol feedstock, contrasting with the separate catalytic strategies required for meta- or para-alkylation.

Evidence Dimension	Catalytic Selectivity for Ortho-Products
Target Compound Data	100% ortho-selectivity (o-cresol + 2,6-xylenol) [1]
Comparator Or Baseline	N/A (Class-level inference: meta- and para-selective alkylation require different catalyst systems and conditions)
Quantified Difference	100% ortho-selectivity achieved under specified conditions [1]
Conditions	Vapor-phase reaction, phenol + methanol, Cu0.25Mn2.75O4 catalyst, 673 K

Why This Matters

The ability to achieve 100% ortho-selectivity in phenol alkylation highlights a dedicated and highly efficient synthetic route for o-cresol production, a key consideration for securing a robust and selective supply chain.

• [1] Reddy, A. S., Gopinath, C. S., & Chilukuri, S. V. Selective ortho-methylation of phenol with methanol over copper manganese mixed-oxide spinel catalysts. Journal of Catalysis, 2006, 243(2), 278-291. View Source

Herbicide Precursor Specificity: o-Cresol as the Unique Building Block for DNOC and MCPA

The commercial viability of o-cresol is anchored in its role as the essential and irreplaceable starting material for a specific class of herbicides. The synthesis of 4,6-dinitro-o-cresol (DNOC) and 2-methyl-4-chlorophenoxyacetic acid (MCPA) is chemically contingent on the ortho-methylphenol structure [1]. Attempting these syntheses with m-cresol or p-cresol would yield entirely different compounds (e.g., dinitro-m-cresol or the corresponding MCPB/MCPP isomers) with distinct, and generally unsuitable, herbicidal activity profiles [2].

Evidence Dimension	Application-Specific Synthetic Utility
Target Compound Data	Precursor for DNOC and MCPA herbicides [1]
Comparator Or Baseline	m-Cresol used for phenol-formaldehyde resins and tricresyl phosphate; p-Cresol used for antioxidants like BHT [1]
Quantified Difference	N/A (Qualitative, application-based differentiation)
Conditions	Industrial synthetic pathways

Why This Matters

This is a definitive, application-based differentiation. Procurement of o-cresol is mandatory for manufacturers of MCPA and DNOC herbicides; no other isomer or mixed feedstock can substitute without a complete redesign of the synthetic process and subsequent re-registration of the end product.

• [1] ScienceDirect Topics. Ortho-Cresol. In: Pharmacology, Toxicology and Pharmaceutical Science. Elsevier B.V. View Source
• [2] Encyclopaedia Britannica. Cresol. In: Britannica Academic. Retrieved April 2026. View Source

Validated Industrial and Research Applications for High-Purity o-Cresol

Synthesis of Phenoxy Herbicides (MCPA)

As established, o-cresol is the mandatory starting material for the industrial synthesis of 2-methyl-4-chlorophenoxyacetic acid (MCPA), a widely used systemic herbicide [1]. The chemical pathway involves the chlorination and subsequent etherification of o-cresol, reactions where the ortho-methyl group's position is critical for the biological activity of the final product [2]. Procuring high-purity o-cresol is non-negotiable for ensuring high yield and minimizing purification costs in this multi-tonne annual production process.

Manufacture of Dinitro-ortho-cresol (DNOC) Insecticide

DNOC, a dinitrophenolic insecticide and herbicide, is exclusively derived from o-cresol [1]. Its synthesis involves the nitration of o-cresol to introduce nitro groups at the 4- and 6- positions [2]. The ortho-methyl group's steric and electronic influence directs the nitration to these specific positions, a regioselectivity that would not be replicated with m- or p-cresol. This application demands a consistent, high-purity o-cresol feedstock to ensure a reproducible and safe final product.

Catalytic Production of 2,6-Xylenol for Polyphenylene Oxide (PPO) Resins

o-Cresol is a key intermediate in the production of 2,6-xylenol, which is the monomer for the high-performance engineering plastic, polyphenylene oxide (PPO) [1]. The ortho-selectivity achievable in phenol methylation, where o-cresol and 2,6-xylenol are co-produced with 100% ortho-selectivity under optimized conditions [2], makes o-cresol a strategically important molecule in the PPO value chain. Sourcing high-purity o-cresol is essential for maintaining the efficiency and selectivity of this catalytic process.

• [1] ScienceDirect Topics. Ortho-Cresol. In: Pharmacology, Toxicology and Pharmaceutical Science. Elsevier B.V. View Source
• [2] Reddy, A. S., Gopinath, C. S., & Chilukuri, S. V. Selective ortho-methylation of phenol with methanol over copper manganese mixed-oxide spinel catalysts. Journal of Catalysis, 2006, 243(2), 278-291. View Source